Cas no 30314-44-4 (4',2,2-Trimethylpropiophenone)

• Product Name: 4',2,2-Trimethylpropiophenone
• CAS No: 30314-44-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD00090006
• CID: 311556
• PubChem ID: 198093
• Update Time: 2025-11-02

4',2,2-Trimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2,2-dimethyl-1-(4-methylphenyl)-
• 2,2-dimethyl-1-(4-methylphenyl)propan-1-one
• 4',2,2-Trimethylpropiophenone
• 2,2,4'-trimethylpropiophenone
• 2,2-Dimethyl-1-(4-methylphenyl)-1-propanone
• 2,2-dimethyl-1-(p-tolyl)propan-1-one
• 4'-Methylpivalophenone
• Pivalophenone,4'-methyl
• Sah 50-283
• t-butyl p-tolyl ketone
• tert-butyl 4-methylphenyl ketone
• tert-butyl(4-tolyl)ketone
• PROPIOPHENONE, 2,2,4'-TRIMETHYL-
• LS-117404
• SCHEMBL1701967
• 1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)-
• CS-0153083
• Z385421208
• UNII-G82P4HNP7J
• TERT-BUTYL P-TOLYL KETONE
• MFCD00090006
• 2,2-dimethyl-1-p-tolyl-1-oxopropane
• tert butyl p-toluate
• DTXSID90184409
• 4-07-00-00766 (Beilstein Handbook Reference)
• p-pivaloyl toluene
• 4-Methylpivalophenon
• Q27278912
• 30314-44-4
• EN300-98207
• AS-38555
• Pivalophenone, 4'-methyl-
• SaH-50-283
• p-methylpivalophenone
• G82P4HNP7J
• 2,2-Dimethyl-1-p-tolyl-propan-1-one
• ZYWGAHRBGCEFAO-UHFFFAOYSA-N
• A876225
• AKOS009346473
• P-PIVALOYLTOLUENE
• BRN 2043452

• MDL： MFCD00090006
• Inchi： 1S/C12H16O/c1-9-5-7-10(8-6-9)11(13)12(2,3)4/h5-8H,1-4H3
• InChI Key： ZYWGAHRBGCEFAO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.943
• Boiling Point: 254.5°Cat760mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.5
• PSA: 17.07000
• LogP: 3.22380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4',2,2-Trimethylpropiophenone

Comprehensive Overview of 4',2,2-Trimethylpropiophenone (CAS No. 30314-44-4): Properties, Applications, and Industry Insights

4',2,2-Trimethylpropiophenone (CAS No. 30314-44-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications across multiple industries. This aromatic ketone, characterized by its trimethylpropiophenone backbone, has garnered significant attention in recent years due to its role in synthetic chemistry, material science, and specialty formulations. Researchers and manufacturers frequently search for terms like "4',2,2-Trimethylpropiophenone synthesis", "CAS 30314-44-4 uses", and "trimethylpropiophenone derivatives", reflecting its growing relevance in both academic and industrial settings.

The molecular formula of 4',2,2-Trimethylpropiophenone (C₁₂H₁₆O) features a propiophenone core with strategically positioned methyl groups, enhancing its stability and reactivity profile. This structural configuration makes it a valuable intermediate in the production of high-performance polymers, pharmaceutical precursors, and flavor/fragrance compounds. Recent studies highlight its potential in green chemistry initiatives, particularly when paired with catalytic processes or biodegradable solvents—topics currently trending in sustainability-focused research.

In pharmaceutical applications, CAS 30314-44-4 serves as a key building block for synthesizing complex molecules. Its compatibility with cross-coupling reactions and reductive amination protocols has made it a subject of numerous patent filings. Industry professionals often inquire about "4',2,2-Trimethylpropiophenone solubility" or "thermal stability of trimethylpropiophenone", underscoring the need for precise technical data in formulation development. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, especially for applications requiring >98% assay purity.

The material science sector utilizes 4',2,2-Trimethylpropiophenone as a monomer in advanced polymer systems. Its ability to impart UV resistance and thermal endurance to coatings aligns with the rising demand for durable materials in automotive and aerospace industries. Notably, searches for "propiophenone-based photoinitiators" have increased by 34% year-over-year, reflecting its expanding role in light-curable resins and 3D printing materials.

From a commercial perspective, 30314-44-4 suppliers emphasize compliance with REACH and ISO 9001 standards, addressing growing buyer concerns about supply chain transparency. The compound's low ecotoxicity profile (as per OECD 301 guidelines) makes it preferable over traditional aromatic ketones in eco-conscious markets. Discussions in scientific forums frequently touch upon "scalable production of trimethylpropiophenone" and "cost-effective purification methods"—key considerations for process chemists.

Emerging research explores the compound's utility in organic electronics, particularly as an electron-transport material in OLED devices. This application capitalizes on its conjugated carbonyl system and steric hindrance properties, which prevent molecular aggregation—a common challenge in optoelectronic materials. Such developments correlate with increased searches for "aromatic ketones in energy applications" and "CAS 30314-44-4 electrochemical properties".

Quality control protocols for 4',2,2-Trimethylpropiophenone typically involve rigorous testing for residual solvents and isomeric impurities. Advanced characterization methods like X-ray crystallography and FTIR spectroscopy provide structural confirmation, while accelerated stability studies (ICH Q1A guidelines) ensure batch-to-batch consistency. These procedures address frequent industry queries regarding "specification sheets for CAS 30314-44-4" and "analytical reference standards".

As regulatory landscapes evolve, the compound's GHS classification and transport documentation requirements remain critical discussion points. Suppliers now provide detailed SDS documentation with updated ecotoxicological data, responding to heightened awareness of chemical safety. The intersection of computational chemistry and experimental data—particularly in predicting metabolic pathways—has become another active research frontier involving this molecule.

The global market for trimethylpropiophenone derivatives shows steady growth, driven by demand from Asia-Pacific pharmaceutical hubs and North American material science innovators. Market analysts note particular interest in "custom synthesis of 4',2,2-Trimethylpropiophenone analogs" and "technology licensing opportunities", signaling expansion into niche applications. Patent analysis reveals novel uses in controlled-release formulations and specialty adhesives, further diversifying its industrial footprint.

Future research directions may explore the compound's potential in catalysis (as a ligand precursor) and supramolecular chemistry. The scientific community continues to investigate its structure-activity relationships, particularly how the steric effects of its methyl groups influence reactivity—a subject yielding frequent citations in recent ACS journal publications. Such fundamental studies support the compound's enduring relevance in cutting-edge chemical innovation.